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Compound of Interest

Compound Name: Paroxypropione

Cat. No.: B143161 Get Quote

Essential Safety and Handling Guide for
Paroxypropione
This guide provides immediate, essential safety protocols and logistical information for the

handling and disposal of Paroxypropione (also known as 4'-Hydroxypropiophenone).

Designed for researchers, scientists, and drug development professionals, this document

outlines procedural, step-by-step guidance to ensure the safe laboratory use of this compound.

Hazard Identification and Exposure Management
Paroxypropione is classified with the following hazards:

Causes skin irritation.[1]

Causes serious eye irritation.[1]

May cause respiratory irritation.[1]

Harmful if swallowed.

Occupational Exposure Limits (OELs): Currently, there are no established Permissible

Exposure Limits (PELs) from OSHA or Recommended Exposure Limits (RELs) from NIOSH for

Paroxypropione. In the absence of official OELs, a hazard banding approach is

recommended. The National Institute for Occupational Safety and Health (NIOSH) provides a
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process for this, which involves categorizing a chemical into a "band" based on its toxicological

data to determine the necessary level of control.[2][3][4] Given the known hazards of

Paroxypropione, it should be handled with a high degree of caution to minimize any potential

for exposure.

Physical and Chemical Properties:

Property Value

Synonyms

4'-Hydroxypropiophenone, p-

Hydroxypropiophenone, Ethyl p-hydroxyphenyl

ketone

CAS Number 70-70-2

Molecular Formula C₉H₁₀O₂

Molecular Weight 150.17 g/mol

Appearance Light cream-colored crystalline powder

Melting Point 148°C to 152°C

Solubility
Very slightly soluble in water. Soluble in DMSO

(100 mg/mL).

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is critical when handling Paroxypropione. The following table

summarizes the required equipment.
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Body Part Required PPE
Specifications and Best
Practices

Eyes/Face
Safety Goggles and Face

Shield

Wear tightly fitting safety

goggles with side-shields. A

face shield should be worn in

situations with a higher risk of

splashing.

Skin
Chemical-Resistant Gloves

and Lab Coat

Gloves: Paroxypropione is an

aromatic ketone. Nitrile gloves

offer poor resistance to

ketones and should be

avoided for prolonged contact.

[1][5][6][7] Butyl rubber gloves

are the recommended choice

as they provide good

resistance to ketones and

esters.[8][9][10][11][12][13][14]

[15] Always inspect gloves for

any signs of degradation or

puncture before use. Change

gloves immediately if

contamination is suspected.

Lab Coat: A buttoned, knee-

length lab coat is required.

Respiratory
Use in a Ventilated Area /

Respirator

All handling of Paroxypropione

powder should be conducted

in a certified chemical fume

hood to minimize inhalation

exposure. If a fume hood is not

available or if there is a risk of

exceeding exposure bands, a

NIOSH-approved respirator

with an appropriate cartridge

for organic vapors should be

used.
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Operational Plan for Handling Paroxypropione
The following workflow provides a step-by-step guide for the safe handling of Paroxypropione
from receipt to disposal.
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Preparation

Handling

Cleanup and Decontamination

Disposal

Review SDS and SOPs

Don Appropriate PPE
(Butyl Gloves, Goggles, Lab Coat)

Prepare Fume Hood and Equipment

Weigh Paroxypropione in Fume Hood

Perform Experimental Work in Fume Hood

Segregate Waste
(Solid, Liquid, Sharps)

Decontaminate Glassware and Surfaces

Doff PPE Correctly

Wash Hands Thoroughly

Label Hazardous Waste Container

Store Waste in Satellite Accumulation Area

Arrange for Professional Disposal

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Paroxypropione.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b143161?utm_src=pdf-body-img
https://www.benchchem.com/product/b143161?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b143161?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal Plan
Proper disposal of Paroxypropione and associated waste is crucial to ensure laboratory and

environmental safety.

Waste Segregation:

Solid Waste: Collect unused Paroxypropione powder, contaminated gloves, weigh boats,

and paper towels in a dedicated, clearly labeled hazardous waste container. This waste

stream is classified as non-halogenated organic solid waste.

Liquid Waste: Solutions containing Paroxypropione should be collected in a separate,

sealed, and properly labeled hazardous waste container for non-halogenated organic liquid

waste.[16][17] Do not mix with halogenated solvent waste.

Sharps: Any contaminated sharps (needles, razor blades) must be disposed of in a

designated sharps container.

Container Labeling and Storage:

All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical

name "Paroxypropione".

Keep waste containers securely closed when not in use.

Store waste containers in a designated satellite accumulation area, away from incompatible

materials.

Decontamination and Glassware Cleaning:

Initial Rinse: Rinse glassware that has come into contact with Paroxypropione with a

suitable organic solvent (e.g., acetone, followed by ethanol) to remove residues.[18][19]

Collect these rinses as hazardous liquid waste.

Washing: After the initial solvent rinse, wash the glassware with a laboratory detergent and

hot water.[20][21]

Final Rinse: Thoroughly rinse with tap water, followed by a final rinse with deionized water.
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Drying: Allow the glassware to air dry or place it in a drying oven.

Final Disposal:

All generated hazardous waste must be disposed of through your institution's Environmental

Health and Safety (EHS) office or a licensed hazardous waste disposal contractor. Never

dispose of Paroxypropione or its solutions down the drain.[22]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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